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  4. 4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 327168-16-1
VCID: VC0430923
InChI: InChI=1S/C23H28N2O2S2/c1-15(2)10-11-28-22-24-20-19(17-12-23(3,4)27-14-18(17)29-20)21(26)25(22)13-16-8-6-5-7-9-16/h5-9,15H,10-14H2,1-4H3
SMILES: CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
Molecular Formula: C23H28N2O2S2
Molecular Weight: 428.6g/mol

4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 327168-16-1

Main Products

VCID: VC0430923

Molecular Formula: C23H28N2O2S2

Molecular Weight: 428.6g/mol

4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 327168-16-1

CAS No. 327168-16-1
Product Name 4-Benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C23H28N2O2S2
Molecular Weight 428.6g/mol
IUPAC Name 4-benzyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C23H28N2O2S2/c1-15(2)10-11-28-22-24-20-19(17-12-23(3,4)27-14-18(17)29-20)21(26)25(22)13-16-8-6-5-7-9-16/h5-9,15H,10-14H2,1-4H3
Standard InChIKey VMLQJOKCDGXMKZ-UHFFFAOYSA-N
SMILES CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
Canonical SMILES CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
PubChem Compound 1831137
Last Modified Nov 11 2021
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